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Cat. No.: B373975

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed experimental procedure for the synthesis of N-(4-
Methoxyphenyl)acetamide, also known as p-acetanisidide or methacetin. The synthesis is
achieved through the acetylation of 4-methoxyaniline using acetic anhydride. This protocol
includes a comprehensive list of materials, step-by-step instructions for the reaction and
purification, and methods for product characterization. All quantitative data is summarized for
clarity, and a visual representation of the experimental workflow is provided.

Introduction

N-(4-Methoxyphenyl)acetamide is an acetamide compound that serves as a key intermediate
in the synthesis of various organic molecules and has applications in the pharmaceutical
industry.[1][2][3] It is structurally related to paracetamol, with a methyl group replacing the
phenolic hydroxyl hydrogen.[1][2] The synthesis described herein is a classic example of
nucleophilic acyl substitution, where the amino group of 4-methoxyaniline attacks the
electrophilic carbonyl carbon of acetic anhydride.[4][5] This reaction provides a straightforward
and efficient method for the preparation of this valuable compound.

Reaction Scheme

The overall reaction for the synthesis of N-(4-Methoxyphenyl)acetamide is as follows:
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Reactants: Acetic Anhydride + 4-Methoxyaniline Product: N-(4-Methoxyphenyl)acetamide +
Acetic Acid

Data Presentation
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Parameter Value Reference
Reactants
4-Methoxyaniline (p-Anisidine) [6]
Molecular Formula C7H9sNO
Molecular Weight 123.15 g/mol [6]
Acetic Anhydride [7]
Molecular Formula CaHeOs3
Molecular Weight 102.09 g/mol [7]
Product
N-(4-
: [11[8][°]
Methoxyphenyl)acetamide
Molecular Formula CoH11NO:2 [11[81I9]
Molecular Weight 165.19 g/mol [Lsnoniona
Melting Point 127.2-131°C [2][9]
Appearance Light beige crystalline powder [2]
Very soluble in acetone,
N chloroform, and ethanol.[9]
Solubility .
Water solubility: 0.42 g/100 mL
(20 °O)[2]
Reaction Conditions
Dichloromethane (DCM) or
Solvent o [12][13]
Acetic Acid
Temperature Room Temperature [12][13]
] ] Monitored by TLC until
Reaction Time [13]

completion
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Experimental Protocol
Materials and Reagents

» 4-Methoxyaniline (p-Anisidine)

e Acetic Anhydride

e Dichloromethane (DCM), dry

» Saturated sodium carbonate solution
e Anhydrous sodium sulfate (Na2S0a4)
e Hexane

o Ethyl acetate

e Round-bottom flask

e Magnetic stirrer and stir bar

e Separatory funnel

o Beakers and Erlenmeyer flasks

o Apparatus for column chromatography

« Rotary evaporator

Thin Layer Chromatography (TLC) plates (silica gel)

Procedure

o Reaction Setup: To a round-bottom flask, add 4-methoxyaniline (0.7 mL, 6.1 mmol) and dry
dichloromethane (18 mL).[13]

» Addition of Acetic Anhydride: While stirring the solution at room temperature, add acetic
anhydride (0.7 mL, 7.3 mmol).[13]
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» Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC) at regular intervals until the starting material (4-methoxyaniline) is consumed.

e Workup: Upon completion, transfer the reaction mixture to a separatory funnel and wash with
a saturated solution of sodium carbonate to neutralize any excess acetic acid and anhydride.

» Extraction: Extract the aqueous layer with dichloromethane. Combine the organic layers.
e Drying: Dry the combined organic layers over anhydrous sodium sulfate (Na2S0Oa).
e Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

« Purification: Purify the crude product by column chromatography using a hexane/ethyl
acetate solvent system to yield pure N-(4-Methoxyphenyl)acetamide.[13]

o Characterization: Characterize the final product by determining its melting point and
acquiring IR and NMR spectra.

Safety Precautions

o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

o Acetic anhydride is corrosive and a lachrymator; handle with care.

e Dichloromethane is a volatile and potentially carcinogenic solvent; avoid inhalation and skin
contact.

Visualization of the Experimental Workflow
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note and Protocol for the Synthesis of N-(4-
Methoxyphenyl)acetamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b373975#detailed-experimental-procedure-for-n-4-
methoxyphenyl-acetamide-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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